Cas no 1849288-83-0 (Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)-)

• Product Name: Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)-
• CAS No: 1849288-83-0
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5264168
• Update Time: 2025-06-13

Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)-

• Inchi： 1S/C6H13NOS/c1-9(2,8)7-5-6-3-4-6/h6H,3-5H2,1-2H3
• InChI Key： UONNBKMBVBRPAG-UHFFFAOYSA-N
• SMILES： C1(CN=S(C)(C)=O)CC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 225.3±23.0 °C(Predicted)

Additional information on Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)-

Recent Advances in the Study of Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- (CAS: 1849288-83-0)

Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- (CAS: 1849288-83-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane and sulfoximine functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural elucidation, and biological activities, providing valuable insights into its mechanism of action and potential clinical applications.

The synthesis of Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- has been optimized through advanced organic chemistry techniques, with a focus on improving yield and purity. Researchers have employed state-of-the-art spectroscopic methods, such as NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for further pharmacological studies.

In terms of biological activity, preliminary studies have demonstrated that Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit certain kinases and proteases, making it a potential candidate for the treatment of cancers and autoimmune diseases. These findings are supported by in vitro and in vivo experiments, which highlight the compound's efficacy and low toxicity profile.

Further research has explored the compound's pharmacokinetics and pharmacodynamics, shedding light on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding the compound's behavior in biological systems and for guiding future clinical trials. Additionally, computational modeling and molecular docking studies have provided insights into the compound's interaction with its target proteins, facilitating the design of more potent and selective derivatives.

The potential therapeutic applications of Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- extend beyond oncology and immunology. Recent investigations have suggested its utility in neurodegenerative diseases, where it may modulate key pathways involved in neuroinflammation and oxidative stress. These findings open new avenues for research and underscore the compound's versatility as a pharmacological agent.

In conclusion, Cyclopropanemethanamine, N-(dimethyloxido-λ4-sulfanylidene)- (CAS: 1849288-83-0) represents a promising candidate for drug development, with its unique chemical structure and broad biological activities. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in various therapeutic areas. The compound's progress highlights the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry.